Cancer Drug Resistance
  • ALLO-2
    ALLO-2
    • Cat. No.:
    • B605324
    • CAS No.:
    • Molecular Formula:
    • C18H12F3N5O
    • Molecular Weight:
    • 371.3 g/mol
    Description
    ALLO-2 is a Inhibitor of Drug-Resistant Smo Mutant.
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  • ETP-46464
    ETP-46464
    • Cat. No.:
    • B607384
    • CAS No.:
    • Molecular Formula:
    • C30H22N4O2
    • Molecular Weight:
    • 470.5 g/mol
    Description
    ETP-46464 is an inhibitor of the DNA damage response kinase Ataxia-telangiectasia mutated (ATM)- and Rad3-related (ATR) with an IC50 value of 25 nM. It also inhibits mTOR and DNA-dependent protein kinase (IC50s ...
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  • WT-161
    WT-161
    • Cat. No.:
    • B1680523
    • CAS No.:
    • 3625-25-0
    • Molecular Formula:
    • C14H18N2O3
    • Molecular Weight:
    • 262.30 g/mol
    Description
    Reposal is a member of barbiturates.
    Reposal is a barbiturate derivative invented in the 1960s in Denmark that has sedative, hypnotic and anticonvulsant properties. It was used primarily in the treatment of i...
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  • LW6
    LW6
    • Cat. No.:
    • B1684616
    • CAS No.:
    • 934593-90-5
    • Molecular Formula:
    • C26H29NO5
    • Molecular Weight:
    • 435.5 g/mol
    Description
    Hypoxia-inducible factor-1 (HIF-1) is a heterodimeric transcription factor composed of a HIF-1α subunit and HIF-1β subunit. Whereas the HIF-1β subunit is constitutively expressed, the HIF-1α subunit is regulated...
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  • Temsirolimus
    Temsirolimus
    • Cat. No.:
    • B1684623
    • CAS No.:
    • 162635-04-3
    • Molecular Formula:
    • C56H87NO16
    • Molecular Weight:
    • 1030.3 g/mol
    Description
    Temsirolimus is a derivative of sirolimus used in the treatment of renal cell carcinoma (RCC). It was developed by Wyeth Pharmaceuticals under the trade name Torisel. Temsirolimus was approved by the FDA in late...
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  • Crenolanib
    Crenolanib
    • Cat. No.:
    • B1684632
    • CAS No.:
    • 670220-88-9
    • Molecular Formula:
    • C26H29N5O2
    • Molecular Weight:
    • 443.5 g/mol
    Description
    Crenolanib is a member of the class of benzimidazoles that is 1H-benzimidazole which is substituted by a 8-(4-aminopiperidin-1-yl)quinolin-2-yl group at position 1 and by a (3-methyloxetan-3-yl)methoxy group at ...
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  • Vemurafenib
    Vemurafenib
    • Cat. No.:
    • B3415202
    • CAS No.:
    • 1029872-54-5
    • Molecular Formula:
    • C23H18ClF2N3O3S
    • Molecular Weight:
    • 489.9 g/mol
    Description
    Vemurafenib is a pyrrolopyridine that is 1H-pyrrolo[2,3-b]pyridine which is substituted at position 5 by a p-chlorophenyl group and at positions 3 by a 3-amino-2,6-difluorobenzoyl group, the amino group of which...
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  • MT-802
    MT-802
    • Cat. No.:
    • B10818691
    • CAS No.:
    • Molecular Formula:
    • C41H41N9O8
    • Molecular Weight:
    • 787.8 g/mol
    Description
    MT-802 is a useful research compound. Its molecular formula is C41H41N9O8 and its molecular weight is 787.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MT-802 suitable for many research ...
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  • Cdk8-IN-11
    Cdk8-IN-11
    • Cat. No.:
    • B12405916
    • CAS No.:
    • Molecular Formula:
    • C19H15F3N4O2
    • Molecular Weight:
    • 388.3 g/mol
    Description
    Cdk8-IN-11 is a useful research compound. Its molecular formula is C19H15F3N4O2 and its molecular weight is 388.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Cdk8-IN-11 suitable for many...
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  • LW6
    LW6
    • Cat. No.:
    • B15615136
    • CAS No.:
    • Molecular Formula:
    • C26H29NO5
    • Molecular Weight:
    • 435.5 g/mol
    Description
    LW6 is a useful research compound. Its molecular formula is C26H29NO5 and its molecular weight is 435.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LW6 suitable for many research applica...
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